Cas no 1261935-17-4 (3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid)

• Product Name: 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid
• CAS No: 1261935-17-4
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD18320530
• CID: 5168099
• Update Time: 2026-03-04

3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-(4-METHYLTHIOPHENYL)BENZOIC ACID
• 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid

• MDL： MFCD18320530
• Inchi： 1S/C15H14O3S/c1-18-14-9-11(15(16)17)5-8-13(14)10-3-6-12(19-2)7-4-10/h3-9H,1-2H3,(H,16,17)
• InChI Key： HYBIDNZQJZHNNG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8

Additional information on 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid

Introduction to 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid (CAS No: 1261935-17-4)

3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261935-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This benzoic acid derivative exhibits a unique structural configuration, featuring a methoxy group at the third position and a 4-methylsulfanylphenyl substituent at the fourth position on the benzene ring. Such structural characteristics make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by its aromatic system and functional groups, suggests potential biological activities that are currently under investigation. Specifically, the presence of both electron-donating (methoxy) and electron-withdrawing (methylsulfanyl) groups may influence its interactions with biological targets, making it an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological properties. These compounds have been explored for their potential roles in modulating various biological pathways, including inflammation, pain perception, and metabolic regulation. The specific arrangement of functional groups in 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid may contribute to its unique pharmacokinetic and pharmacodynamic profile, which could be leveraged in the design of next-generation drugs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been increasingly utilizing structurally diverse benzoic acid derivatives to identify novel lead compounds with improved efficacy and reduced toxicity. The combination of a methoxy group and a 4-methylsulfanylphenyl moiety in 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid may enhance its binding affinity to specific enzymes or receptors, thereby increasing its therapeutic potential.

Recent studies have highlighted the importance of aromatic heterocycles in medicinal chemistry. Compounds containing benzene rings with various substituents have shown promise in treating a wide range of diseases, from cancer to neurological disorders. The structural features of 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid align well with this trend, making it a valuable asset in ongoing research efforts.

The synthesis of 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also underscore its synthetic accessibility for further derivatization.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in predicting the biological activity of 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid. By simulating its interactions with potential biological targets, researchers can gain insights into its mechanism of action and optimize its structure for enhanced potency. Such computational studies are crucial in modern drug discovery pipelines, as they allow for rapid screening of large libraries of compounds.

The pharmacological evaluation of 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid has revealed several promising properties. Preliminary in vitro assays have indicated that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with specific receptors or enzymes could make it a viable candidate for treating neurological disorders or metabolic diseases.

In conclusion, 3-Methoxy-4-(4-methylsulfanylphenyl)benzoic acid (CAS No: 1261935-17-4) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities. Further investigation into its pharmacological properties and synthetic pathways will undoubtedly contribute to the development of novel therapeutic interventions across multiple disease areas.